Tetrachlorosilane
Tetrachlorosilane
Atomic number of base material: 14 Silicon
Silicon tetrachloride (SiCl4) is an inorganic compound. It′s crystal structure is similar to that of carbon tetrachloride (CCl4). SiCl4 can be synthesized by the chlorination of silicon compounds (e.g. Mg2Si, SiC, SiO2/C).
Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis.
Silicon tetrachloride (SiCl4) is an inorganic compound. It′s crystal structure is similar to that of carbon tetrachloride (CCl4). SiCl4 can be synthesized by the chlorination of silicon compounds (e.g. Mg2Si, SiC, SiO2/C).
Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis.
Brand Name:
Vulcanchem
CAS No.:
10026-04-7
VCID:
VC21194039
InChI:
InChI=1S/Cl4Si/c1-5(2,3)4
SMILES:
[Si](Cl)(Cl)(Cl)Cl
Molecular Formula:
SiCl4
Cl4Si
Cl4Si
Molecular Weight:
169.9 g/mol
Tetrachlorosilane
CAS No.: 10026-04-7
Cat. No.: VC21194039
Molecular Formula: SiCl4
Cl4Si
Molecular Weight: 169.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Atomic number of base material: 14 Silicon Silicon tetrachloride (SiCl4) is an inorganic compound. It′s crystal structure is similar to that of carbon tetrachloride (CCl4). SiCl4 can be synthesized by the chlorination of silicon compounds (e.g. Mg2Si, SiC, SiO2/C). Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis. |
|---|---|
| CAS No. | 10026-04-7 |
| Molecular Formula | SiCl4 Cl4Si |
| Molecular Weight | 169.9 g/mol |
| IUPAC Name | tetrachlorosilane |
| Standard InChI | InChI=1S/Cl4Si/c1-5(2,3)4 |
| Standard InChI Key | FDNAPBUWERUEDA-UHFFFAOYSA-N |
| Impurities | Grades: Technical; 99.5%; CP (99.8%); semiconductor Low purity tetrachlorosilane used as a raw material in the production of fumed silica contains some trichlorosilane as well as methyltrichlorosilane. |
| SMILES | [Si](Cl)(Cl)(Cl)Cl |
| Canonical SMILES | [Si](Cl)(Cl)(Cl)Cl |
| Boiling Point | 135.7 °F at 760 mm Hg (USCG, 1999) 59 °C 57 °C |
| Colorform | Colorless, clear, mobile, fuming liquid |
| Melting Point | -94 °F (USCG, 1999) -70 °C -68 °C |
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